4-(4-Amino-4-phenylbutanoyl)-3-methylpiperazin-2-one

• IUPAC Name: 4-(4-amino-4-phenylbutanoyl)-3-methylpiperazin-2-one
• InChI: InChI=1S/C15H21N3O2/c1-11-15(20)17-9-10-18(11)14(19)8-7-13(16)12-5-3-2-4-6-12/h2-6,11,13H,7-10,16H2,1H3,(H,17,20)
• InChI Key: DHWCHNMDEJNNFU-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)NCCN1C(=O)CCC(C2=CC=CC=C2)N
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

4-(4-Amino-4-phenylbutanoyl)-3-methylpiperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. It is also known as APBMP or 4-APB, and its chemical formula is C15H22N4O2. This compound belongs to the class of piperazine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-APB is not fully understood. However, it has been found to exhibit agonist activity at the serotonin 5-HT2B receptor. This receptor is involved in various physiological processes, including cardiovascular function, smooth muscle contraction, and cell proliferation. Additionally, 4-APB has been found to exhibit anxiogenic and anorectic effects, which may be mediated by its effects on other neurotransmitter systems.
Biochemical and Physiological Effects:
4-APB has been found to exhibit various biochemical and physiological effects. It has been found to increase heart rate and blood pressure, which is consistent with its agonist activity at the 5-HT2B receptor. Additionally, 4-APB has been found to decrease food intake and body weight, which is consistent with its anorectic effects. Furthermore, 4-APB has been found to exhibit antitumor activity, which may be mediated by its effects on cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 4-APB in lab experiments is its specificity for the serotonin 5-HT2B receptor. This allows researchers to study the role of this receptor in various physiological and pathological processes. Additionally, 4-APB has been found to exhibit anxiogenic and anorectic effects, which may be useful for studying the neural mechanisms underlying anxiety and feeding behavior. However, one limitation of using 4-APB in lab experiments is its potential toxicity. It has been found to exhibit cytotoxic effects at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-APB. One direction is to further investigate its antitumor activity and its potential as a cancer therapy. Additionally, further research is needed to fully understand its mechanism of action and its effects on other neurotransmitter systems. Furthermore, 4-APB may have potential applications in the treatment of anxiety and feeding disorders, which should be further explored. Finally, the potential toxicity of 4-APB should be further investigated to determine its safety for use in lab experiments.

Synthesis Methods

The synthesis of 4-APB involves the reaction of 4-aminobutyric acid with phenylacetyl chloride in the presence of a base. The resulting product is then treated with thionyl chloride to obtain 4-(4-Amino-4-phenylbutanoyl) chloride. This compound is then reacted with 3-methylpiperazin-2-one in the presence of a base to obtain 4-(4-Amino-4-phenylbutanoyl)-3-methylpiperazin-2-one.

Scientific Research Applications

The potential scientific research applications of 4-APB are diverse. It has been found to exhibit agonist activity at the serotonin 5-HT2B receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. Additionally, 4-APB has been found to exhibit anxiogenic and anorectic effects, making it a useful tool for studying the neural mechanisms underlying anxiety and feeding behavior. Furthermore, 4-APB has been found to exhibit antitumor activity, making it a potential candidate for cancer therapy.